Cas no 1956354-61-2 (4-Chloro-3H-[1,2,3]Triazolo[4,5-C]Pyridine Hydrochloride)

• Product Name: 4-Chloro-3H-[1,2,3]Triazolo[4,5-C]Pyridine Hydrochloride
• CAS No: 1956354-61-2
• MF: C₅H₄Cl₂N₄
• MW: 191.018057823181
• MDL: MFCD28991749
• CID: 4631850
• PubChem ID: 118798688
• Update Time: 2025-09-28

4-Chloro-3H-[1,2,3]Triazolo[4,5-C]Pyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2H-triazolo[4,5-c]pyridine
• 1956354-61-2
• 4-chloro-2H-triazolo[4,5-c]pyridine;hydrochloride
• 4-CHLORO-3H-[1,2,3]TRIAZOLO[4,5-C]PYRIDINE HCL
• SCHEMBL25244261
• 4-Chloro-3H-[1,2,3]triazolo[4,5-c]pyridine hydrochloride
• MFCD28991749
• 4-Chloro-3H-[1,2,3]triazolo[4,5-c]pyridinehydrochloride
• AS-54839
• AKOS027256290
• W10457
• 4-Chloro-3H-[1,2,3]Triazolo[4,5-C]Pyridine Hydrochloride

• MDL： MFCD28991749
• Inchi： InChI=1S/C5H3ClN4.ClH/c6-5-4-3(1-2-7-5)8-10-9-4;/h1-2H,(H,8,9,10);1H
• InChI Key： QBVIERYKHGOHQK-UHFFFAOYSA-N
• SMILES： C1=CN=C(C2=NNN=C21)Cl.Cl

Computed Properties

• Exact Mass: 189.9813015g/mol
• Monoisotopic Mass: 189.9813015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5Ų

Additional information on 4-Chloro-3H-[1,2,3]Triazolo[4,5-C]Pyridine Hydrochloride

Research Briefing on 4-Chloro-3H-[1,2,3]Triazolo[4,5-C]Pyridine Hydrochloride (CAS: 1956354-61-2)

4-Chloro-3H-[1,2,3]Triazolo[4,5-C]Pyridine Hydrochloride (CAS: 1956354-61-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the triazolopyridine family, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The hydrochloride salt form enhances its solubility and stability, making it a promising candidate for further research and development.

Recent studies have focused on the synthesis and characterization of 4-Chloro-3H-[1,2,3]Triazolo[4,5-C]Pyridine Hydrochloride, as well as its potential biological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects against certain kinase enzymes, which are often implicated in cancer progression. The researchers utilized a combination of computational modeling and in vitro assays to elucidate the binding mechanisms and optimize the compound's efficacy.

Another significant development involves the use of 4-Chloro-3H-[1,2,3]Triazolo[4,5-C]Pyridine Hydrochloride as a key intermediate in the synthesis of novel antiviral agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity against RNA viruses, including SARS-CoV-2. The study highlighted the compound's ability to interfere with viral replication, suggesting its potential as a scaffold for developing broad-spectrum antiviral drugs.

In addition to its therapeutic potential, 4-Chloro-3H-[1,2,3]Triazolo[4,5-C]Pyridine Hydrochloride has also been investigated for its role in chemical biology. Researchers have employed this compound as a versatile building block for constructing complex molecular architectures. A recent publication in Angewandte Chemie (2024) described its use in click chemistry reactions, enabling the rapid assembly of triazole-containing compounds with high efficiency and selectivity.

Despite these advancements, challenges remain in the development of 4-Chloro-3H-[1,2,3]Triazolo[4,5-C]Pyridine Hydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling subject for ongoing research.

In conclusion, 4-Chloro-3H-[1,2,3]Triazolo[4,5-C]Pyridine Hydrochloride (CAS: 1956354-61-2) represents a promising avenue for drug discovery and chemical biology. Its multifaceted applications, from kinase inhibition to antiviral activity, underscore its potential to contribute to the development of novel therapeutics. Future research should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.